Cas no 1219903-72-6 (tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate
• CAS No: 1219903-72-6
• MF: C₂₀H₂₉N₃O₅
• MW: 391.461365461349
• CID: 5811668
• PubChem ID: 49677189
• Update Time: 2025-10-13

tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate
• F5882-3739
• AKOS024526758
• 1219903-72-6
• tert-butyl 4-(2-{[4-(methoxycarbonyl)phenyl]formamido}ethyl)piperazine-1-carboxylate
• tert-butyl 4-[2-[(4-methoxycarbonylbenzoyl)amino]ethyl]piperazine-1-carboxylate
• VU0527422-1
• tert-butyl 4-(2-(4-(methoxycarbonyl)benzamido)ethyl)piperazine-1-carboxylate

• Inchi： 1S/C20H29N3O5/c1-20(2,3)28-19(26)23-13-11-22(12-14-23)10-9-21-17(24)15-5-7-16(8-6-15)18(25)27-4/h5-8H,9-14H2,1-4H3,(H,21,24)
• InChI Key： XQSBIXJQVSAZBN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCNC(C2C=CC(C(=O)OC)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 391.21072103g/mol
• Monoisotopic Mass: 391.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate (CAS No. 1219903-72-6)

The compound tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate, identified by its CAS number 1219903-72-6, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of piperazine derivatives, which are well-documented for their diverse biological activities and have been extensively studied in the development of therapeutic agents.

At the core of this molecule lies a piperazine scaffold, a six-membered aromatic heterocycle containing two nitrogen atoms. This structural motif is renowned for its ability to interact with various biological targets, making it a cornerstone in medicinal chemistry. The presence of a tert-butyl group at the 1-position of the piperazine ring enhances the lipophilicity of the molecule, facilitating better membrane permeability and thus improving oral bioavailability—a critical factor in drug design.

The side chain of the piperazine ring features a 2-(4-(methoxycarbonyl)phenylformamido)ethyl moiety, which introduces additional functional groups that can modulate biological activity. The methoxycarbonyl group (ester functionality) and the phenyl ring are well-known pharmacophores that contribute to binding affinity and selectivity. This particular arrangement suggests potential interactions with enzymes or receptors, which are often targeted in drug development.

In recent years, there has been growing interest in piperazine derivatives as scaffolds for developing novel therapeutic agents. For instance, studies have highlighted their role in central nervous system (CNS) disorders, where piperazine-based compounds exhibit properties such as antipsychotic, antidepressant, and anxiolytic effects. The structural features of tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate align with these characteristics, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The presence of both an ester and an amide functionality provides multiple points for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired efficacy and safety profiles.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries, including piperazine derivatives like this one. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates for experimental validation. The unique structural features of tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate, particularly the combination of the tert-butyl group, phenyl ring, and amide ester moiety, make it an attractive target for such computational approaches.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group at the 1-position typically involves protection-deprotection strategies to prevent unwanted side reactions. Similarly, the installation of the 2-(4-(methoxycarbonyl)phenylformamido)ethyl side chain necessitates careful selection of reagents and catalysts to achieve optimal results.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. For example, modifications at the phenyl ring or the amide functionality could lead to enhanced binding affinity to specific targets. Additionally, the lipophilic nature imparted by the tert-butyl group may improve solubility and membrane permeability, further enhancing its therapeutic potential.

The role of ester functionalities in medicinal chemistry cannot be overstated. Ester groups are versatile handles that can be hydrolyzed under physiological conditions or chemically modified to introduce additional functionality. In the context of tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate, the ester moiety could serve as a point for further derivatization, enabling researchers to explore new chemical spaces.

As research in pharmaceutical chemistry continues to evolve, compounds like tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate will undoubtedly play a significant role in drug discovery efforts. Their unique structural features and potential for modification make them valuable tools for exploring new therapeutic avenues. Whether used as lead compounds or building blocks for more complex molecules, their contribution to advancing medicinal chemistry is substantial.

In conclusion, tert-butyl 4-(2-{4-(methoxycarbonyl)phenylformamido}ethyl)piperazine-1-carboxylate (CAS No. 1219903-72-6) is a structurally intricate compound with considerable promise in pharmaceutical research. Its combination of established pharmacophores and modifiable functional groups positions it as a compelling candidate for further exploration. As our understanding of biological systems grows and new synthetic methodologies emerge, compounds like this will continue to drive innovation in drug development.